Antitumor agent-152

• CAS: 1209784-87-1
• Molecular Formula: C17H19N5O2S2
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C17H19N5O2S2/c1-3-24-12-5-4-10(6-13(12)23-2)16-20-11(8-25-16)9-26-17-21-14(18)7-15(19)22-17/h4-8H,3,9H2,1-2H3,(H4,18,19,21,22)
• InChIKey: RCRHRBBNZAVXQG-UHFFFAOYSA-N

Antitumor agent‑152 – dCK-Selective Tool Compound

Antitumor agent-152 (CAS 1209784-87-1, Compound 5) is a 2-phenylthiazole derivative linked to a 4,6-diaminopyrimidine moiety, identified as a specific substrate and inhibitor of deoxycytidine kinase (dCK) . It exhibits anticancer activity and inhibits the uptake of tritiated deoxycytidine (3H-dC) in murine L1210 leukemia cells [1]. This compound serves as a research tool for probing dCK activity in the nucleoside salvage pathway, with applications in cancer cell proliferation studies and positron emission tomography (PET) imaging of dCK-dependent tissues [2].

dCK pathway inhibition study fit – specific substrate and inhibitor of deoxycytidine kinase, relevant for nucleoside salvage pathway research.

Cellular nucleoside uptake assay context – reported inhibition of ³H‑deoxycytidine uptake in L1210 leukemia cell models.

Early‑stage research tool – moderate target engagement profile supports baseline mechanistic studies without extreme target shutdown.

• [1] TargetMol. Antitumor agent-152 (T50079) product page. CAS No. 1209784-87-1. View Source
• [2] Murphy JM, et al. Development of new deoxycytidine kinase inhibitors and noninvasive in vivo evaluation using positron emission tomography. J Med Chem. 2013;56(17):6696-6708. PMID: 23947754. View Source

Antitumor agent‑152 – Why Substitution Fails

In-class dCK inhibitors cannot be substituted interchangeably due to wide variations in potency, substrate specificity, and metabolic stability. For example, more potent inhibitors such as DI-82 (IC50app 27.8 nM) and DI-87 (IC50 3.15 nM) may be preferable for applications requiring near-complete dCK inhibition, but their high potency can limit the dynamic range in competitive substrate assays or PET imaging studies where partial inhibition is desired. Conversely, Antitumor agent-152 offers a moderate IC50 of 1.12 μM , which provides a useful intermediate potency for dose-response studies, mechanistic elucidation of dCK's role in nucleotide salvage, and validation of PET tracers where complete dCK blockade may obscure signal. Additionally, Antitumor agent-152 is characterized as a specific substrate as well as an inhibitor , a dual property not shared by all dCK inhibitors, making it uniquely suited for tracer competition and metabolic incorporation studies.

This Compound

Antitumor agent‑152 exhibits moderate dCK inhibition (~1.12 μM IC₅₀) suitable for partial nucleotide pool depletion studies.

High‑Potency Substitutes

Optimized dCK inhibitors (IC₅₀ ~1–12 nM) may saturate the target, altering pharmacologic windows and masking context‑dependent effects.

Potency profile directly influences target engagement level; using a high‑potency replacement without validation may shift the experimental outcome away from the desired moderate inhibition context.

Antitumor agent‑152 – Key Differentiators

Moderate dCK Inhibition vs. Nanomolar Leads

Antitumor agent-152 exhibits an IC50 of 1.12 μM (1120 nM) for inhibition of 3H-dC uptake in L1210 leukemia cells, a measure of dCK activity . In contrast, the dCK inhibitor DI-82 has an IC50app of 27.8 nM , and DI-87 has an IC50 of 3.15 nM for the (R)-enantiomer in CEM T-ALL cells . This potency difference of approximately 40-fold to 350-fold makes Antitumor agent-152 a suitable tool for experiments requiring a moderate, tunable level of dCK inhibition, whereas DI-82 and DI-87 may be preferred for near-complete enzyme blockade.

dCK Inhibition Potency

Cross‑study comparable

IC₅₀ 1.12 μM L1210 murine leukemia cells, ³H‑dC uptake assay

Reported moderate target engagement, approximately two orders of magnitude weaker than advanced leads (~1–12 nM).

Useful for baseline studies where partial enzyme inhibition is desired.

Evidence Dimension	Inhibition of dCK activity (IC50)
Target Compound Data	1.12 μM (1120 nM)
Comparator Or Baseline	DI-82: 27.8 nM; DI-87: 3.15 nM
Quantified Difference	Target compound is ~40-fold less potent than DI-82 and ~350-fold less potent than DI-87
Conditions	L1210 murine leukemia cells (target); CCRF-CEM human leukemia cells (DI-82); CEM T-ALL cells (DI-87)

Why This Matters

The moderate potency of Antitumor agent-152 allows for a wider dynamic range in dose-response studies, enabling researchers to probe partial dCK inhibition effects that may be masked by complete enzyme blockade.

dCK Dual Substrate/Inhibitor Mechanism

Antitumor agent-152 is described as a 'specific substrate and inhibitor of deoxycytidine kinase (dCK)' . This dual functionality contrasts with many dCK inhibitors (e.g., DI-82, DI-87) which are primarily characterized as inhibitors without explicit substrate activity. The substrate property allows Antitumor agent-152 to compete with radiolabeled probes such as 18F-L-FAC in PET imaging studies, providing a mechanism for pharmacodynamic assessment of dCK activity in vivo [1].

Dual Substrate/Inhibitor Mechanism

Class‑level inference

Reported to act as both a specific substrate and inhibitor of dCK, entering the active site and participating in phosphoryl transfer.

Substrate‑like binding mode may support enzyme turnover and prodrug activation studies.

Contrasts with later non‑substrate competitive inhibitors; mechanism inferred from structure‑guided series.

Evidence Dimension	Functional property (substrate vs. inhibitor only)
Target Compound Data	Specific substrate and inhibitor
Comparator Or Baseline	DI-82, DI-87: Inhibitor only (no explicit substrate claim)
Quantified Difference	Not applicable (qualitative functional difference)
Conditions	Recombinant human dCK and cellular assays

Why This Matters

The substrate property makes Antitumor agent-152 uniquely suitable for tracer competition studies and for validating dCK-dependent PET imaging probes, applications where non-substrate inhibitors cannot be used.

• [1] Murphy JM, et al. Development of new deoxycytidine kinase inhibitors and noninvasive in vivo evaluation using positron emission tomography. J Med Chem. 2013;56(17):6696-6708. PMID: 23947754. View Source

PET Imaging Correlate for dCK Activity

Within the same vendor's 'Antitumor agent' series, Antitumor agent-152 (IC50 1.12 μM in L1210 cells) is approximately 2.3-fold more potent than Antitumor agent-144 (IC50 2.6 μM in L1210 cells, 8.4 μM in KB cells) . This quantifiable potency difference allows researchers to select the appropriate compound based on desired inhibitory strength, with Antitumor agent-152 providing greater efficacy at lower concentrations.

PET Imaging Correlate

Class‑level inference

Belongs to a pyrimidine‑thiazole series validated with ¹⁸F‑L‑FAC PET tracer for in vivo dCK pharmacodynamics.

Enables non‑invasive imaging biomarker continuity for translational dCK research.

Most dCK inhibitors lack a published PET correlate; series‑level attribute.

Evidence Dimension	Inhibition of 3H-dC uptake (IC50)
Target Compound Data	1.12 μM
Comparator Or Baseline	Antitumor agent-144: 2.6 μM (L1210), 8.4 μM (KB)
Quantified Difference	Target compound is ~2.3-fold more potent than comparator in L1210 cells
Conditions	L1210 murine leukemia cells

Why This Matters

The 2.3-fold potency advantage over Antitumor agent-144 may be critical in experimental designs where a stronger dCK inhibition is required without switching to a different chemical class.

Commercially Available for SAR Exploration

The primary research publication (Murphy et al., J Med Chem 2013) describes the use of dCK inhibitors to reduce 18F-L-FAC accumulation in dCK-positive tissues as measured by PET imaging [1]. Compounds with IC50 values in the nanomolar range (1-12 nM) induced a ~20-30% reduction in probe uptake in vivo [1]. Antitumor agent-152, with an IC50 of 1.12 μM , occupies a potency range that may produce a detectable but more modest reduction in 18F-L-FAC signal, offering a tool for calibrating the dynamic range of the PET pharmacodynamic assay. This contrasts with more potent inhibitors that may saturate the assay and obscure dose-response relationships.

Commercial Availability

Data to verify

Available from multiple suppliers as crystalline solid (purity ≥95%), defined pricing.

Ready‑made reference standard supports SAR studies without synthetic investment.

Supplier‑stated specifications; independent QC verification recommended.

Evidence Dimension	In vivo efficacy (reduction in 18F-L-FAC liver uptake)
Target Compound Data	Not directly measured; inferred from IC50 of 1.12 μM
Comparator Or Baseline	Compounds 28, 29, 36, 37: ~30% reduction in probe uptake (IC50 ~1-12 nM)
Quantified Difference	Target compound's 40- to 350-fold lower potency suggests a smaller but potentially quantifiable reduction in probe uptake
Conditions	PET imaging with 18F-L-FAC in mice, 4 hours post-dose

Why This Matters

Antitumor agent-152 can serve as a lower-potency control or calibration standard in PET imaging studies, enabling researchers to establish the relationship between in vitro IC50 and in vivo probe uptake reduction.

• [1] Murphy JM, et al. Development of new deoxycytidine kinase inhibitors and noninvasive in vivo evaluation using positron emission tomography. J Med Chem. 2013;56(17):6696-6708. PMID: 23947754. View Source

Antitumor agent‑152 – Validated Applications

dCK Inhibition Baseline for Synthetic Lethality

Use Antitumor agent-152 as a moderate-potency control in PET imaging studies with 18F-L-FAC or other dCK-specific probes. Its 1.12 μM IC50 allows researchers to establish the lower end of the dose-response curve, complementing more potent inhibitors that produce near-complete probe blockade. This application is directly supported by the methods described in Murphy et al., J Med Chem 2013, where dCK inhibitors were used to modulate 18F-L-FAC uptake in vivo [1].

dCK Substrate vs. Inhibitor Binding Studies

Employ Antitumor agent-152 in cell-based assays to investigate the biological consequences of partial, rather than complete, dCK inhibition. Its 40- to 350-fold lower potency compared to DI-82 and DI-87 makes it ideal for titrating dCK activity to intermediate levels, enabling studies of threshold effects in nucleotide salvage, DNA replication stress, and cell cycle arrest [1].

PET Pharmacodynamics of dCK Inhibition

Leverage Antitumor agent-152's unique dual property as a specific substrate and inhibitor of dCK to compete with radiolabeled nucleosides (e.g., 3H-dC) in uptake assays or to trace the metabolic fate of the compound itself. This application is not feasible with non-substrate inhibitors such as DI-82 or DI-87 .

dCK-Dependent Prodrug Activation Studies

Use Antitumor agent-152 alongside Antitumor agent-144 to investigate structure-activity relationships within the 2-phenylthiazole-4,6-diaminopyrimidine class. The 2.3-fold potency difference in L1210 cells provides a quantifiable basis for studying how subtle structural modifications affect dCK inhibition and cellular activity.

Application

Selection Property

Validation Focus

dCK Pathway Baseline Studies

Moderate target engagement window

Partial nucleotide pool depletion endpoints

Enzyme Turnover & Binding Assays

Dual substrate/inhibitor characteristic

Phosphoryl transfer reaction readout

dCK Pharmacodynamics Imaging

PET imaging correlate series

In vivo dCK activity tracer retention

Prodrug Activation Studies

dCK‑dependence confirmation tool

Co‑treatment nucleoside prodrug assay

• [1] Murphy JM, et al. Development of new deoxycytidine kinase inhibitors and noninvasive in vivo evaluation using positron emission tomography. J Med Chem. 2013;56(17):6696-6708. PMID: 23947754. View Source